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Compound of Interest

Compound Name: 2-Undecenal

Cat. No.: B3422175 Get Quote

Essential Safety and Handling Guide for 2-
Undecenal
This guide provides comprehensive safety protocols and logistical information for the handling

and disposal of 2-Undecenal, tailored for research, scientific, and drug development

professionals. Adherence to these procedures is critical for ensuring personnel safety and

regulatory compliance.

Quantitative Safety Data
A summary of key quantitative data for 2-Undecenal is essential for safe handling and storage.
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Property Value Source

Molecular Formula C₁₁H₂₀O [1]

Molecular Weight 168.28 g/mol [1]

Appearance
Colorless to very pale straw-

colored liquid
[1][2]

Boiling Point 115°C at 10 mmHg [2][3]

Flash Point 104°C / 219.2°F [4]

Density 0.849 g/mL at 25°C [3]

GHS Hazard Statements

H315: Causes skin irritation.

H411: Toxic to aquatic life with

long lasting effects.

[1][2][5]

Personal Protective Equipment (PPE) Requirements
The selection of appropriate PPE is the first line of defense against chemical exposure. The

following table outlines the minimum PPE requirements for handling 2-Undecenal.
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Protection Type Specification Source

Eye/Face Protection

Tightly fitting safety goggles

with side-shields conforming to

EN 166 (EU) or NIOSH (US)

approved standards.

[2][4][5]

Hand Protection

Chemical-impermeable gloves

that satisfy EU Directive

89/686/EEC and the standard

EN 374. Gloves must be

inspected prior to use.

[2]

Skin and Body Protection

Fire/flame resistant and

impervious clothing, such as a

lab coat. Ensure skin is not

exposed.

[2][5]

Respiratory Protection

A full-face respirator should be

used if exposure limits are

exceeded or if irritation or other

symptoms are experienced.

Handle in a well-ventilated

area or under a fume hood.

[5][6]

Standard Operating Procedure (SOP) for Handling 2-
Undecenal
This section details the procedural, step-by-step guidance for the safe handling of 2-
Undecenal in a laboratory setting.

Engineering Controls
Work in a well-ventilated area.[2][6]

Use a fume hood for procedures that may generate vapors or aerosols.

Ensure that an eyewash station and safety shower are readily accessible.[4]
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Handling Protocol
Pre-Handling Check: Before handling, inspect all PPE for integrity. Ensure you are familiar

with the location and operation of all safety equipment.

Dispensing: When dispensing, avoid splashing. Use non-sparking tools to prevent ignition

sources.[2]

Avoiding Contact: Avoid all direct contact with skin and eyes.[2] Do not inhale mist, gas, or

vapors.[2]

Hygiene: Wash hands thoroughly after handling.[2][5] Contaminated clothing should be

removed and washed before reuse.[2][5]

Storage Plan
Store in a tightly closed container in a dry, cool, and well-ventilated place.[2][6]

Keep away from incompatible materials, such as strong oxidizing agents, bases, and strong

reducing agents.[2][7]

Prevent fire caused by electrostatic discharge steam.[2]

First Aid Measures
In case of skin contact: Immediately remove contaminated clothing and wash the affected

area with plenty of soap and water. If skin irritation occurs, seek medical attention.[2][4][5]

In case of eye contact: Rinse cautiously with water for at least 15 minutes. Remove contact

lenses if present and easy to do. Continue rinsing and seek medical attention.[2][4][5]

If inhaled: Move the person into fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration and seek immediate medical attention.[2][5]

If swallowed: Rinse mouth with water. Do not induce vomiting. Call a physician or poison

control center immediately.[2][5]

Spill Response Protocol
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In the event of a 2-Undecenal spill, follow the steps outlined in the workflow below.

2-Undecenal Spill Response Workflow

Immediate Actions

Containment & Cleanup

Post-Cleanup

Evacuate Immediate Area

Alert Colleagues and Supervisor

Remove All Ignition Sources

Don Appropriate PPE

Ensure Adequate Ventilation

Contain Spill with Inert Material

Collect and Place in Labeled Container

Decontaminate Spill Area

Dispose of Waste via Hazardous Waste Program

Document and Report the Incident

Click to download full resolution via product page
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Caption: Workflow for handling a 2-Undecenal spill.

Waste Disposal Protocol
Proper disposal of 2-Undecenal and its containers is crucial to prevent environmental

contamination.

Waste Identification: All materials contaminated with 2-Undecenal, including the chemical

itself, used containers, and spill cleanup materials, should be treated as hazardous waste.

Containment: Collect all 2-Undecenal waste in a suitable, closed, and clearly labeled

container.[2] The label should indicate "Hazardous Waste" and the chemical name.

Disposal Method: The material can be disposed of by a licensed chemical destruction plant

or by controlled incineration with flue gas scrubbing.[2] Do not discharge into sewer systems

or contaminate water, foodstuffs, feed, or seed.[2]

Contaminated Packaging: Containers can be triple-rinsed (or equivalent) and offered for

recycling or reconditioning.[2] Alternatively, the packaging can be punctured to make it

unusable for other purposes and then disposed of in a sanitary landfill or by controlled

incineration for combustible materials.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Personal protective equipment for handling 2-
Undecenal]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3422175#personal-protective-equipment-for-
handling-2-undecenal]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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